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Compound of Interest

2,3,4-Trifluoro-5-methoxybenzoic
Compound Name: d
aci

Cat. No.: B141532

Technical Guide: 2,3,4-Trifluoro-5-
methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,4-Trifluoro-5-methoxybenzoic
acid, a key intermediate in organic synthesis, particularly in the development of
pharmaceuticals. This document details its chemical and physical properties, provides an
experimental protocol for its analysis, and discusses its role in the synthesis of bioactive
molecules.

Core Compound Data

All quantitative data for 2,3,4-Trifluoro-5-methoxybenzoic acid is summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Weight 206.12 g/mol [1][2]

Molecular Formula CsHsFs03[1][2][3]

CAS Number 38233-47-5[1][4][5]

Appearance White to off-white powder[6]

Purity >98.0%][6]

Boiling Point 293.1°C at 760 mmHg[6]

Density 1.487 g/lcm3[6]

Synonyms 5-Methoxy-2,3,4-trifluorobenzoic acid[3][6]

Experimental Protocols

While a specific, detailed synthesis protocol for 2,3,4-Trifluoro-5-methoxybenzoic acid is not
readily available in the provided search results, a general method for the analysis of similar
aromatic carboxylic acids using High-Performance Liquid Chromatography (HPLC) can be
adapted. The following is a representative protocol.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)

This method provides a robust and reliable means for the quantification of substituted benzoic
acids and is suitable for quality control and research applications.

1. Instrumentation and Materials:

o HPLC System: A standard system equipped with a gradient pump, autosampler, column
oven, and a UV-Vis detector.

e Column: A C18 reversed-phase column (e.g., 15 cm x 4.6 mm, 5 um particle size).

e Solvents: HPLC grade acetonitrile and ultrapure water.
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Reagents: Trifluoroacetic acid (TFA), analytical grade.

Reference Standard: 2,3,4-Trifluoro-5-methoxybenzoic acid (purity 299%).
. Chromatographic Conditions:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually
increasing the percentage of Mobile Phase B to elute the compound.

Flow Rate: 1.0 mL/min
Column Temperature: 30°C

Detection Wavelength: Determined by UV-Vis scan of the analyte (typically around 254 nm
for aromatic compounds).

Injection Volume: 10 pL
. Sample Preparation:

Standard Stock Solution (1000 pg/mL): Accurately weigh approximately 10 mg of the 2,3,4-
Trifluoro-5-methoxybenzoic acid reference standard and transfer it to a 10 mL volumetric
flask. Dissolve and dilute to volume with the initial mobile phase composition.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the stock solution to cover the desired concentration range for the calibration curve (e.g., 1
- 100 pg/mL).

Sample Solution: Accurately weigh an appropriate amount of the sample, dissolve it in the
mobile phase to achieve a theoretical concentration within the calibration range, and filter
through a 0.45 pm syringe filter before injection.

. Analysis:
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* Inject the standard and sample solutions into the HPLC system.

« Identify the peak corresponding to 2,3,4-Trifluoro-5-methoxybenzoic acid based on the
retention time of the standard.

e Quantify the amount of the compound in the sample by comparing the peak area with the
calibration curve generated from the standard solutions.

Visualizations
Experimental Workflow: HPLC Analysis

The following diagram illustrates the general workflow for the quantitative analysis of 2,3,4-
Trifluoro-5-methoxybenzoic acid by HPLC.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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